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Compound of Interest

Compound Name: MG-2119

Cat. No.: B7815218 Get Quote

Proper disposal of the laboratory chemical MG-2119, a potent inhibitor of tau and α-synuclein

aggregation, is critical for ensuring laboratory safety and environmental protection.[1][2][3] All

procedures must be conducted in accordance with the manufacturer's Safety Data Sheet

(SDS) and local, state, and federal regulations. The primary guidance for handling and disposal

is to treat MG-2119 as a chemical waste product that requires professional disposal.[4]

Essential Information and Data
MG-2119 is a solid, white to light yellow powder used in neurological disorder research.[1]

Below is a summary of its key identifiers and storage information.

Parameter Data Source(s)

Chemical Name MG-2119 [5][6]

CAS Number 1065500-40-4 [1][4][5][6][7]

Molecular Formula C27H29N5O4 [1][5][6]

Molecular Weight 487.55 g/mol [1][5][6]

Appearance Solid, White to light yellow [1]

Storage (Powder)
4°C, sealed, away from

moisture and light
[1]

Storage (In Solvent)
-80°C (6 months); -20°C (1

month)
[1][7]
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Disposal Protocol
The Safety Data Sheet for MG-2119 advises to "Collect and arrange disposal".[4] This

indicates that the material should not be discarded in regular trash or washed down the drain.

The following step-by-step protocol outlines the necessary procedures for its safe disposal.

Experimental Protocol: Waste Handling and Disposal of MG-2119

Consult the Safety Data Sheet (SDS): Before handling, always review the most current SDS

provided by the manufacturer. This document contains comprehensive information on

hazards, handling, and emergency procedures.

Wear Appropriate Personal Protective Equipment (PPE): At a minimum, standard laboratory

PPE should be worn. This includes:

Safety glasses or goggles.

A lab coat.

Chemically resistant gloves (e.g., nitrile).

Waste Segregation:

Solid Waste: Collect any unused MG-2119 powder, contaminated weigh boats, or

contaminated consumables (e.g., pipette tips, wipes) in a dedicated, sealable waste

container.

Liquid Waste: Collect solutions of MG-2119 and any solvent used for rinsing contaminated

glassware in a separate, sealable, and chemically compatible liquid waste container. Note

that MG-2119 is typically dissolved in DMSO for in-vitro use.[1]

Avoid Mixing: Do not mix MG-2119 waste with other incompatible waste streams.

Container Labeling:

Clearly label the waste container with "Hazardous Waste."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b7815218?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/289A9A49-73E8-47B4-A5C6-B61D79BDC790/T63244
https://www.benchchem.com/product/b7815218?utm_src=pdf-body
https://www.benchchem.com/product/b7815218?utm_src=pdf-body
https://www.benchchem.com/product/b7815218?utm_src=pdf-body
https://www.benchchem.com/product/b7815218?utm_src=pdf-body
https://www.medchemexpress.com/mg-2119.html
https://www.benchchem.com/product/b7815218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7815218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify the contents, including the chemical name ("MG-2119"), concentration (if in

solution), and any solvents present (e.g., "MG-2119 in DMSO").

Include the date of accumulation and the responsible researcher's name.

Temporary Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or a

designated laboratory waste storage area.

Ensure the storage area is secure, well-ventilated, and away from general laboratory

traffic.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a

licensed chemical waste disposal contractor to schedule a pickup.

Follow all institutional procedures for waste manifest documentation and handover.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MG-2119.
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Phase 1: Preparation

Phase 2: Containment

Phase 3: Disposal

Identify MG-2119 Waste
(Solid or Liquid)

Consult Safety Data Sheet (SDS)
for Hazard Information

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste by Type
(Solid vs. Liquid)

Use Designated, Compatible,
and Sealed Waste Container

Label Container with Contents
(Chemical Name, Hazards, Date)

Store in Designated
Satellite Accumulation Area

Contact EH&S or Licensed
Waste Disposal Vendor

Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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